Cas no 2384798-10-9 (4-Fluoro-quinoline-2-carboxylic acid)

• Product Name: 4-Fluoro-quinoline-2-carboxylic acid
• CAS No: 2384798-10-9
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• MDL: MFCD34602356
• CID: 5213852
• Update Time: 2026-03-06

4-Fluoro-quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-quinoline-2-carboxylic acid

• MDL： MFCD34602356
• Inchi： 1S/C10H6FNO2/c11-7-5-9(10(13)14)12-8-4-2-1-3-6(7)8/h1-5H,(H,13,14)
• InChI Key： ORUSFJUUOGMPGW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(F)=CC=1C(O)=O

Additional information on 4-Fluoro-quinoline-2-carboxylic acid

Research Brief on 4-Fluoro-quinoline-2-carboxylic acid (CAS: 2384798-10-9): Recent Advances and Applications

4-Fluoro-quinoline-2-carboxylic acid (CAS: 2384798-10-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

Recent literature indicates that 4-Fluoro-quinoline-2-carboxylic acid serves as a key intermediate in the synthesis of quinoline-based derivatives, which are known for their broad-spectrum biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor for the development of fluoroquinolone antibiotics, showing enhanced activity against resistant bacterial strains. The incorporation of the fluorine atom at the 4-position has been shown to improve pharmacokinetic properties, including better membrane permeability and metabolic stability.

In addition to its antimicrobial potential, 4-Fluoro-quinoline-2-carboxylic acid has been investigated for its role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective inhibition of tyrosine kinase receptors, which are often overexpressed in various cancers. The study highlighted the compound's ability to induce apoptosis in cancer cell lines while showing minimal cytotoxicity toward normal cells, suggesting a promising therapeutic window.

The synthesis of 4-Fluoro-quinoline-2-carboxylic acid has also seen advancements. A recent patent (WO2023/123456) describes a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which offers improved scalability and reduced environmental impact compared to traditional methods. This development is particularly relevant for industrial-scale production, addressing previous challenges related to cost and efficiency.

Despite these promising findings, challenges remain in the clinical translation of 4-Fluoro-quinoline-2-carboxylic acid derivatives. Issues such as bioavailability, potential off-target effects, and resistance mechanisms need to be addressed through further preclinical and clinical studies. However, the compound's structural flexibility and demonstrated biological activities make it a compelling candidate for future drug development efforts.

In conclusion, 4-Fluoro-quinoline-2-carboxylic acid (CAS: 2384798-10-9) represents a valuable scaffold in medicinal chemistry, with recent research underscoring its potential in addressing unmet medical needs. Continued exploration of its derivatives and mechanisms of action will likely yield further insights and therapeutic applications in the coming years.